Cas no 22320-28-1 (2-methyl-6-Indolizinecarboxylic acid ethyl ester)
22320-28-1 structure
Product Name:2-methyl-6-Indolizinecarboxylic acid ethyl ester
CAS No:22320-28-1
MF:C12H13NO2
MW:203.237123250961
CID:1109319
PubChem ID:127257806
Update Time:2025-04-20
2-methyl-6-Indolizinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-Indolizinecarboxylic acid ethyl ester
- ethyl 2-methylindolizine-6-carboxylate
- 22320-28-1
- Propyl indolizine-6-carboxylate
-
- Inchi: 1S/C12H13NO2/c1-2-8-15-12(14)10-5-6-11-4-3-7-13(11)9-10/h3-7,9H,2,8H2,1H3
- InChI Key: OKFPRCZKMNAIEO-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC2=CC=CN2C=1)=O)CCC
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
2-methyl-6-Indolizinecarboxylic acid ethyl ester Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
22320-28-1 (2-methyl-6-Indolizinecarboxylic acid ethyl ester) Related Products
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